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Compound of Interest

Compound Name: 1-lodoheptane

Cat. No.: B1294452

Technical Guide to 1-lodoheptane (CAS 4282-40-
0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-lodoheptane (CAS 4282-40-0), a
key organic compound utilized in various synthetic and research applications. This document
outlines its chemical and physical properties, safety information, and a representative synthetic
protocol.

Chemical Identity and Properties

1-lodoheptane, also known as heptyl iodide, is a haloalkane consisting of a seven-carbon alkyl
chain with an iodine atom at the terminal position.[1] It is a colorless to pale yellow liquid and is
generally insoluble in water but soluble in organic solvents like benzene, ether, ethanol,
acetone, and chloroform.[1][2][3][4] The presence of the iodine atom makes it a valuable
intermediate in organic synthesis, particularly for introducing a heptyl group into a molecule
through nucleophilic substitution reactions.[1]

Chemical Identifiers
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Identifier

Value

CAS Number

4282-40-0[5]

Molecular Formula

C7H15I[5]

Molecular Weight

226.10 g/mol [5]

InChl Key

LMHCYRULPLGEEZ-UHFFFAQOYSA-N[1]

Canonical SMILES

ccccceccls]

Synonyms

1-Heptyl iodide, n-Heptyl iodide, Heptane, 1-
iodo-[1][5]

Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][2]
Melting Point -48 °C[6]

Boiling Point 204 °CJ[7]

98 °C at 23 Torr[5]

Density

1.379 g/mL at 25 °C[6]

Refractive Index

n20/D 1.490[2]

Flash Point

76 °C (168.8 °F) - closed cup

Solubility

Insoluble in water; Soluble in benzene,

chloroform, ethanol, ether, acetone[1][2][4]

Vapor Pressure

0.386 mmHg at 25°C[4]

Synthesis Protocol

A common method for the synthesis of 1-lodoheptane involves the reaction of heptanol with a

phosphite and iodine. The following is a representative experimental protocol.[2][4][8]
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Experimental Methodology

o Preparation of o-phenylene phosphorous acid chloride: Catechol is reacted with phosphorus
trichloride to produce o-phenylene phosphorous acid chloride.

o Formation of Phosphite: The resulting o-phenylene phosphorous acid chloride is then
reacted with heptanol to yield a colorless oily phosphite.

« lodination: 0.20 mol of the phosphite and 0.20 mol of iodine are added to 500 ml of
dichloromethane. The mixture is stirred at room temperature for 1 hour.

o Work-up: The reaction mixture is washed with a 10% sodium thiosulfate solution to remove
any unreacted iodine. Subsequently, it is washed with a 5% NaOH solution, a 5% NaHCO3
solution, and a saturated NaCl solution. The organic phase is then separated.

 Purification: The solvent is evaporated, and the crude product is purified by distillation under
reduced pressure to yield 1-iodoheptane.[3]

Synthesis Workflow

1-lodoheptane

Aqueous Work-up
(Na25203, NaOH, NaHCO3, NaCl)

Click to download full resolution via product page
Caption: Synthesis workflow for 1-lodoheptane.

Applications in Research and Development

1-lodoheptane serves as a versatile reagent in organic synthesis. One notable application is in
the functionalization of symmetrical star-shaped molecules with carborane clusters.[2][9] Its
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utility stems from the reactivity of the carbon-iodine bond, which allows for the facile
introduction of the heptyl group into various molecular scaffolds. In the context of drug
development, haloalkanes like 1-lodoheptane are fundamental building blocks for the
synthesis of more complex pharmaceutical intermediates and active pharmaceutical
ingredients.

Metabolically, 1-iodoheptane is known to have human metabolites, including heptyl-
glutathione.[10]

Safety Information

1-lodoheptane is considered a hazardous substance and should be handled with appropriate
safety precautions.[11] It is irritating to the eyes, skin, and respiratory system.[10][11] Ingestion
may be harmful.[11] It is a combustible liquid and may emit poisonous and corrosive fumes
upon combustion.[7][11]

Hazard and Precautionary Statements

GHS Classification Hazard Statements Precautionary Statements
Skin Irritation (Category 2)[10] H315: Causes skin P264: Wash skin thoroughly
[12] irritation[10] after handling[13]

o ] P280: Wear protective
Eye Irritation (Category 2)[10] H319: Causes serious eye ) )
gloves/protective clothing/eye

[12] irritation[10] ) )
protection/face protection[13]
P305+P351+P338: IF IN
Specific target organ toxicity — EYES: Rinse cautiously with
single exposure (Category 3), H335: May cause respiratory water for several minutes.
Respiratory tract irritation[10] irritation[10][12] Remove contact lenses, if
[12] present and easy to do.

Continue rinsing[13]

P210: Keep away from
Combustible Liquid[13] H227: Combustible liquid[13] heat/sparks/open flames/hot

surfaces. — No smoking[13]

Handling and Storage
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e Handling: Use in a well-ventilated area, preferably under a fume hood.[11] Avoid contact with
skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including
gloves (neoprene is recommended), eye protection, and a lab coat.[11]

« Storage: Store in a cool, dry, and well-ventilated place away from direct light and
incompatible materials such as strong oxidizing agents and strong bases.[7][14] The product
may discolor on exposure to light or if stored for long periods.[2][7] Some commercial
preparations are stabilized with copper chips.[1]

Logical Relationship Diagram
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Caption: Core aspects of 1-lodoheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 4282-40-0: 1-lodoheptane | CymitQuimica [cymitquimica.com]

2. 1-lodoheptane | 4282-40-0 [chemicalbook.com]

3. Infinium Pharmachem Limited [infiniumpharmachem.com]

4. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://datasheets.scbt.com/sc-224711.pdf
https://datasheets.scbt.com/sc-224711.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1717507_EN.htm
https://www.bldpharm.com/products/P000368817.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1717507.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1717507_EN.htm
https://cymitquimica.com/cas/4282-40-0/
https://www.benchchem.com/product/b1294452?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294452?utm_src=pdf-body
https://www.benchchem.com/product/b1294452?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/4282-40-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1717507.htm
https://infiniumpharmachem.com/products/1-iodoheptane/
https://www.chembk.com/en/chem/1-Iodoheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5. CAS Common Chemistry [commonchemistry.cas.org]
6. 1-lodoheptane, 98% 4282-40-0 India [ottokemi.com]

7. 1-lodoheptane(4282-40-0)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

8. Page loading... [guidechem.com]

9. scht.com [scbt.com]

10. 1-lodoheptane | C7H15I | CID 20274 - PubChem [pubchem.ncbi.nlm.nih.gov]
11. datasheets.scbt.com [datasheets.scbt.com]

12. sodiumiodide.net [sodiumiodide.net]

13. chemicalbook.com [chemicalbook.com]

14. 4282-40-0|1-lodoheptane|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [1-lodoheptane CAS number 4282-40-0 specifications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294452#1-iodoheptane-cas-number-4282-40-0-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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